Cas no 909785-34-8 (Benzene, 1-(methylthio)-4-propyl-)

• Product Name: Benzene, 1-(methylthio)-4-propyl-
• CAS No: 909785-34-8
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD11617773
• CID: 1957184
• PubChem ID: 22959141
• Update Time: 2025-06-15

Benzene, 1-(methylthio)-4-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(methylthio)-4-propyl-
• AKOS006316105
• METHYL 4-N-PROPYLPHENYL SULFIDE
• 909785-34-8
• 1-methylsulfanyl-4-propylbenzene
• SCHEMBL6796574

• MDL： MFCD11617773
• Inchi： 1S/C10H14S/c1-3-4-9-5-7-10(11-2)8-6-9/h5-8H,3-4H2,1-2H3
• InChI Key： OLDRUYRAEKVGCY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 166.08162162Da
• Monoisotopic Mass: 166.08162162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzene, 1-(methylthio)-4-propyl-

Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8): A Comprehensive Overview

Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has been extensively studied for its potential applications in drug development and biochemical interactions. The presence of both a methylthio and a propyl substituent on the benzene ring imparts distinct reactivity and binding capabilities, making it a valuable candidate for further exploration.

The structural motif of Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8) positions it as a versatile intermediate in synthetic chemistry. The combination of the methylthio group, which can participate in various sulfur-containing reactions, and the propyl group, which enhances hydrophobic interactions, makes this compound particularly interesting for designing molecules with specific biological activities. Recent advancements in computational chemistry have enabled more precise predictions of its behavior in different chemical environments, facilitating the optimization of synthetic pathways.

In the realm of pharmaceutical research, Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8) has been investigated for its potential role in modulating enzymatic pathways and interacting with biological targets. Studies have shown that the compound can exhibit inhibitory effects on certain enzymes by competing with natural substrates or by altering enzyme conformation. This has opened up avenues for developing novel therapeutic agents targeting various diseases, including metabolic disorders and inflammatory conditions.

The synthesis of Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8) involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste, aligning with the growing emphasis on sustainable chemistry practices.

The pharmacological properties of this compound have been further explored through in vitro and in vivo studies. Researchers have utilized cell culture models to assess its effects on key signaling pathways relevant to human health. Preliminary findings suggest that Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8) may have potential applications in enhancing drug delivery systems by improving membrane permeability or by acting as a prodrug precursor.

The role of computational modeling in understanding the behavior of Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8) cannot be overstated. Advanced molecular dynamics simulations have provided insights into how this compound interacts with biological macromolecules such as proteins and nucleic acids. These simulations help in predicting binding affinities and identifying key interaction sites, which are crucial for designing molecules with enhanced efficacy and reduced side effects.

The future prospects of Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8) in pharmaceutical development are promising. Ongoing research aims to expand its applications by exploring novel synthetic routes and investigating its interactions with a broader range of biological targets. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic solutions that address unmet medical needs.

In conclusion, Benzene, 1-(methylthio)-4-propyl- (CAS No. 909785-34-8) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and functional properties make it a valuable tool for developing new drugs and understanding complex biological processes. As research continues to uncover its potential applications, this compound is poised to play a crucial role in shaping the future of medicine.